Cas no 63636-02-2 (3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde)

3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde structure
63636-02-2 structure
Product Name:3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
CAS No:63636-02-2
MF:C9H10O4
MW:182.173303127289
CID:2791290
PubChem ID:21414110
Update Time:2025-04-21

3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 63636-02-2
    • 3-Hydroxy-4-(2-hydroxyethoxy)benzaldehyde
    • SCHEMBL11766326
    • DTXSID50613402
    • Inchi: 1S/C9H10O4/c10-3-4-13-9-2-1-7(6-11)5-8(9)12/h1-2,5-6,10,12H,3-4H2
    • InChI Key: KSNWEZLTWACZPT-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC(C=O)=CC=1O

Computed Properties

  • Exact Mass: 182.05790880Da
  • Monoisotopic Mass: 182.05790880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.8Ų
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